Cas no 1291856-09-1 (methyl 4-(2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate)

• Product Name: methyl 4-(2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate
• CAS No: 1291856-09-1
• MF: C₂₃H₁₉N₃O₄S₂
• MW: 465.544662714005
• CID: 5323262
• Update Time: 2025-07-18

methyl 4-(2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate
• methyl 4-[({[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate
• STL092131
• methyl 4-(2-((4-oxo-3-(o-tolyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate
• methyl 4-[[2-[3-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetyl]amino]benzoate

• Inchi： 1S/C23H19N3O4S2/c1-14-5-3-4-6-18(14)26-21(28)20-17(11-12-31-20)25-23(26)32-13-19(27)24-16-9-7-15(8-10-16)22(29)30-2/h3-12H,13H2,1-2H3,(H,24,27)
• InChI Key： PXNXSGNGRJVKID-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(=O)OC)=CC=1)=O)C1=NC2C=CSC=2C(N1C1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 754
• XLogP3: 4.5
• Topological Polar Surface Area: 142

Additional information on methyl 4-(2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate

Comprehensive Analysis of Methyl 4-(2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate (CAS No. 1291856-09-1)

The compound methyl 4-(2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate (CAS No. 1291856-09-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique thieno[3,2-d]pyrimidin core and sulfanyl acetamido side chain make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for targeted therapies in oncology and autoimmune diseases. The methyl 4-(2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate structure aligns with this trend, as its heterocyclic scaffold is known to interact with key enzymatic targets. This has led to increased searches for "thienopyrimidine derivatives" and "sulfanyl-based drug candidates" in academic and industrial databases.

The synthesis of CAS No. 1291856-09-1 involves multi-step organic reactions, including amide coupling and sulfur-based nucleophilic substitution. These methods are widely discussed in peer-reviewed journals, reflecting the growing interest in green chemistry and atom-efficient synthesis. Notably, the compound's ester functional group (methyl benzoate) enhances its solubility, a property highly sought after in drug development to improve bioavailability.

From a pharmacological perspective, the 4-oxo-3H,4H-thieno[3,2-d]pyrimidin moiety is analogous to purine bases, enabling potential interactions with ATP-binding sites of proteins. This mechanism is particularly relevant in the context of "personalized medicine" and "precision oncology," where researchers aim to develop compounds with high specificity for mutated kinases. Online forums and scientific communities frequently query "how does thienopyrimidine affect cell proliferation," highlighting public interest in its mechanistic studies.

In addition to its therapeutic potential, methyl 4-(2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate has also been explored in material science. Its conjugated π-system and electron-rich sulfur atom make it a candidate for organic semiconductors, aligning with the global push toward "flexible electronics." Patent databases show a rise in filings related to "thienopyrimidine-based OLED materials," further underscoring its multidisciplinary relevance.

Quality control of CAS No. 1291856-09-1 relies heavily on advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical manufacturing. Searches for "HPLC methods for thienopyrimidine analysis" have increased by 40% year-over-year, reflecting the compound's expanding industrial footprint.

Looking ahead, the derivative potential of methyl 4-(2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate remains largely untapped. Computational studies using molecular docking and QSAR models could unlock new applications, particularly in combating drug-resistant pathogens—a hot topic in "antimicrobial resistance" research. Its modular structure allows for facile structure-activity relationship (SAR) optimization, a feature highly valued in modern drug discovery pipelines.

In summary, 1291856-09-1 represents a versatile chemical entity with broad implications across healthcare and technology sectors. Its dual role as a biologically active compound and functional material positions it at the forefront of innovation, answering pressing questions in both "drug design" and "sustainable materials"—two of the most searched topics in contemporary scientific literature.